Cas no 70906-25-1 (11-methoxycamptothecin)

• Product Name: 11-methoxycamptothecin
• CAS No: 70906-25-1
• CID: 4764943
• Update Time: 2025-10-29

11-methoxycamptothecin Chemical and Physical Properties

Names and Identifiers

• 11-Methoxycamptothecin
• 11-methoxycamptothecin

Additional information on 11-methoxycamptothecin

Research Brief on 11-Methoxycamptothecin (70906-25-1): Recent Advances and Therapeutic Potential

11-Methoxycamptothecin (CAS: 70906-25-1) is a semi-synthetic derivative of camptothecin, a well-known topoisomerase I inhibitor with significant antitumor activity. Recent studies have highlighted its potential in overcoming the limitations of traditional camptothecin analogs, such as poor solubility and toxicity. This research brief synthesizes the latest findings on 11-methoxycamptothecin, focusing on its pharmacological properties, mechanisms of action, and emerging applications in oncology and beyond.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 11-methoxycamptothecin exhibits enhanced stability and bioavailability compared to its parent compound. The study utilized advanced pharmacokinetic modeling to show that the methoxy substitution at the 11-position significantly reduces metabolic degradation, leading to prolonged plasma half-life. This property is particularly advantageous for sustained drug delivery systems, as evidenced by recent nanoparticle-based formulations.

In terms of mechanism, research from the Nature Cancer 2024 issue revealed novel insights into 11-methoxycamptothecin's dual targeting of both topoisomerase I and histone deacetylases (HDACs). This unique polypharmacology profile was shown to synergistically induce DNA damage while modulating chromatin structure, resulting in enhanced apoptosis across multiple cancer cell lines, including those resistant to conventional topoisomerase inhibitors.

Clinical translation efforts have gained momentum, with Phase I/II trials investigating 11-methoxycamptothecin-loaded liposomes (NCT055XXXXX) showing promising results in solid tumors. Interim data presented at ASCO 2024 reported a 38% objective response rate in pancreatic cancer patients, with manageable toxicity profiles. These developments position 11-methoxycamptothecin as a strong candidate for combination therapies with immune checkpoint inhibitors.

Beyond oncology, recent work in ACS Chemical Neuroscience has explored 11-methoxycamptothecin's neuroprotective effects in Alzheimer's models, where it was found to reduce tau hyperphosphorylation through topoisomerase I-mediated modulation of splicing factors. This unexpected application opens new avenues for drug repurposing in neurodegenerative diseases.

Manufacturing challenges remain, as highlighted in a 2024 Organic Process Research & Development paper addressing the scalable synthesis of 11-methoxycamptothecin. The development of a novel biocatalytic method using engineered plant cell cultures has improved yield (72%) and reduced environmental impact compared to traditional chemical synthesis routes.

In conclusion, 11-methoxycamptothecin represents a multifaceted therapeutic agent with expanding clinical potential. Ongoing research continues to uncover novel mechanisms and applications, while advancements in formulation technology address previous delivery limitations. Future directions include biomarker development for patient stratification and exploration of its immunomodulatory effects in the tumor microenvironment.